Benzo[d]isoxazol-3-yl diphenyl phosphate

• IUPAC Name: 1,2-benzoxazol-3-yl diphenyl phosphate
• InChI: InChI=1S/C19H14NO5P/c21-26(23-15-9-3-1-4-10-15,24-16-11-5-2-6-12-16)25-19-17-13-7-8-14-18(17)22-20-19/h1-14H
• InChI Key: JPOAONLOMFVCMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=NOC4=CC=CC=C43
• Molecular Formula: C19H14NO5P
• DSSTOX Substance ID: DTXSID50369139
• Molecular Weight: 367.3 g/mol
• CAS RN: 94820-31-2

Description

Benzo[d]isoxazol-3-yl diphenyl phosphate is a chemical compound with a variety of research applications. It has a molecular formula of C19H14NO5P and a molecular weight of 367.3.

Scientific Research Applications

Biological Activities

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Synthetic Chemistry

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Drug Development

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Antioxidant Activity

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Antimicrobial Agents

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Seizure Protection

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Safety and Hazards

According to the safety data sheet, the compound has a signal word of “Warning”. Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

Isoxazoles, the class of compounds to which Benzo[d]isoxazol-3-yl diphenyl phosphate belongs, are of significant interest in drug discovery due to their presence in many commercially available drugs. Future research may focus on developing new synthetic routes, studying their biological activity, and exploring their potential applications in various fields.

Mechanism of Action

Target of Action

Benzo[d]isoxazol-3-yl diphenyl phosphate is a derivative of isoxazole, a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions . Isoxazole derivatives have been found to exhibit a wide spectrum of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects . .

Mode of Action

Isoxazole derivatives have been found to interact with various biological targets based on their chemical diversity . For instance, some isoxazole derivatives have been found to inhibit acetylcholinesterase (AChE), a common treatment for early stages of Alzheimer’s disease .

Biochemical Pathways

For instance, some isoxazole derivatives have been found to inhibit the activity of acetylcholinesterase (AChE), which plays a crucial role in the cholinergic system .

Result of Action

Isoxazole derivatives have been found to exhibit a wide spectrum of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects .